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This document provides detailed application notes and protocols for the green synthesis of

copper-gold (Cu-Au) bimetallic nanoparticles using plant extracts. This eco-friendly approach

offers a cost-effective and sustainable alternative to conventional chemical and physical

synthesis methods. The resulting nanoparticles have significant potential in various biomedical

and catalytic applications, including drug delivery, anticancer therapy, and environmental

remediation.

Introduction
The field of nanotechnology has witnessed a surge in the development of bimetallic

nanoparticles due to their unique synergistic properties that are often superior to their

monometallic counterparts. Copper-gold (Cu-Au) bimetallic nanoparticles, in particular, have

garnered considerable interest owing to their combined plasmonic, catalytic, and biological

activities. The green synthesis of these nanoparticles using plant extracts as reducing and

stabilizing agents is an emerging area of research, aligning with the principles of sustainable

chemistry. Plant extracts are rich in phytochemicals such as polyphenols, flavonoids,

terpenoids, and alkaloids, which can efficiently reduce metal ions and cap the resulting

nanoparticles, preventing their agglomeration.[1][2][3]
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This document focuses on the use of Euphorbia tirucalli latex as a model plant extract for the

synthesis of Cu-Au bimetallic nanoparticles. The latex of Euphorbia tirucalli is a rich source of

triterpenes, flavonoids, and other phenolic compounds that have been shown to be effective in

the synthesis of metallic nanoparticles.[4][5][6][7][8]

Experimental Protocols
Preparation of Euphorbia tirucalli Latex Extract
This protocol outlines the preparation of the aqueous latex extract from Euphorbia tirucalli.

Materials:

Fresh latex of Euphorbia tirucalli

Deionized water

Whatman No. 1 filter paper

Beakers and flasks

Magnetic stirrer

Centrifuge

Procedure:

Collect fresh latex from the Euphorbia tirucalli plant in a clean glass container.

Dilute the collected latex with deionized water in a 1:10 (v/v) ratio.

Stir the solution vigorously on a magnetic stirrer for 30 minutes at room temperature.

Filter the solution through Whatman No. 1 filter paper to remove any suspended impurities.

Centrifuge the filtrate at 5000 rpm for 15 minutes to pellet any remaining particulate matter.

Carefully collect the supernatant, which is the aqueous latex extract.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://core.ac.uk/download/pdf/236017341.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4712938/
https://pubmed.ncbi.nlm.nih.gov/30928500/
https://prota.prota4u.org/protav8.asp?g=pe&p=Euphorbia+tirucalli
https://www.researchgate.net/publication/258824207_Chemical_constituents_of_cultured_cells_of_Euphorbia_tirucalli_and_E_millii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the extract at 4°C for further use.

Green Synthesis of Copper-Gold (Cu-Au) Bimetallic
Nanoparticles
This protocol describes the co-reduction method for the synthesis of Cu-Au bimetallic

nanoparticles.

Materials:

Euphorbia tirucalli latex extract (prepared as in Protocol 1)

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Deionized water

Magnetic stirrer with hot plate

pH meter

Procedure:

Prepare a 1 mM aqueous solution of CuSO₄·5H₂O and a 1 mM aqueous solution of

HAuCl₄·3H₂O.

In a clean beaker, mix equal volumes of the 1 mM CuSO₄ and 1 mM HAuCl₄ solutions.

To this bimetallic precursor solution, add the prepared Euphorbia tirucalli latex extract

dropwise under constant stirring. A typical starting ratio is 1:9 (v/v) of extract to metal salt

solution.[9]

Adjust the pH of the reaction mixture to a desired value (e.g., pH 7) using a 0.1 M NaOH or

0.1 M HCl solution.

Heat the reaction mixture to 60-80°C while stirring continuously.
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Monitor the reaction by observing the color change of the solution. The formation of Cu-Au

bimetallic nanoparticles is often indicated by a color change to a ruby red or purplish hue.

Continue the reaction for a specific time (e.g., 60 minutes) until the color of the solution

becomes stable.

Allow the solution to cool to room temperature.

Centrifuge the nanoparticle solution at 10,000 rpm for 30 minutes to pellet the synthesized

nanoparticles.

Discard the supernatant and wash the nanoparticle pellet with deionized water twice to

remove any unreacted precursors and by-products.

Resuspend the purified nanoparticles in deionized water for characterization and application

studies.

Characterization of Cu-Au Bimetallic Nanoparticles
This section outlines the standard techniques for characterizing the synthesized nanoparticles.

UV-Visible Spectroscopy: To confirm the formation of nanoparticles by observing the surface

plasmon resonance (SPR) peak. The SPR for Cu-Au bimetallic nanoparticles is typically

observed between the SPR peaks of individual Cu and Au nanoparticles.[10]

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups from the

plant extract that are responsible for the reduction and stabilization of the nanoparticles.[11]

[12][13][14]

X-ray Diffraction (XRD): To determine the crystalline nature and phase structure of the

bimetallic nanoparticles.

Transmission Electron Microscopy (TEM): To visualize the size, shape, and morphology of

the nanoparticles.

Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and size

distribution of the nanoparticles in a colloidal suspension.[15]
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Zeta Potential Analysis: To determine the surface charge and stability of the nanoparticles in

the colloidal suspension.[16]

Data Presentation
The following tables summarize key quantitative data for green synthesized copper-gold

nanoparticles.

Table 1: Physicochemical Characterization of Cu-Au Bimetallic Nanoparticles

Parameter Typical Value Range
Characterization
Technique

Size (TEM) 20 - 100 nm
Transmission Electron

Microscopy

Hydrodynamic Diameter (DLS) 50 - 150 nm Dynamic Light Scattering

Polydispersity Index (PDI) < 0.3 Dynamic Light Scattering

Zeta Potential -15 to -30 mV Zeta Potential Analysis

Surface Plasmon Resonance

(SPR)
530 - 550 nm UV-Visible Spectroscopy

Table 2: Anticancer Activity of Cu-Au Bimetallic Nanoparticles

Cell Line
Nanoparticle
Concentration

IC50 Value (µg/mL) Assay

MCF-7 (Breast

Cancer)
Varies ~10 - 50 MTT Assay

A549 (Lung Cancer) Varies ~15 - 60 MTT Assay

Note: The IC50 values can vary significantly depending on the specific synthesis parameters,

nanoparticle composition, and cell line used.[17][18][19][20]

Table 3: Catalytic Activity of Cu-Au Bimetallic Nanoparticles

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://doaj.org/article/9dca78bde3484f83a58cf5776f1ca0e8
https://www.researchgate.net/figure/IC50-against-A549-and-MCF-7-cell-lines-Measured-using-MTT-and-Resazurin-assays-after-24_tbl1_374406939
https://pmc.ncbi.nlm.nih.gov/articles/PMC8671550/
https://www.researchgate.net/publication/363553153_Anticancer_activity_of_Pure_and_Silver_Doped_Copper_Oxide_Nanoparticles_against_A549_Cell_line
https://pubmed.ncbi.nlm.nih.gov/29116558/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15485371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Catalyst Rate Constant (k) Reference

Reduction of 4-

nitrophenol

Cu-Au Bimetallic

Nanoparticles

Varies (typically in the

range of 10⁻³ to 10⁻²

s⁻¹)

[21][22][23][24][25]
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Caption: Experimental workflow for the green synthesis of Cu-Au nanoparticles.
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Caption: Proposed anticancer mechanism of Cu-Au nanoparticles.

Applications in Drug Development
Anticancer Agents
Green synthesized Cu-Au bimetallic nanoparticles have demonstrated significant potential as

anticancer agents. Their proposed mechanism of action involves the induction of oxidative

stress within cancer cells through the generation of reactive oxygen species (ROS). This

increase in ROS can lead to mitochondrial dysfunction, activation of the caspase cascade, and

ultimately, programmed cell death (apoptosis). The synergistic effect of copper and gold in the
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bimetallic nanoparticles may enhance this cytotoxic activity against various cancer cell lines,

including breast (MCF-7) and lung (A549) cancer cells.

Catalytic Applications
The high surface-area-to-volume ratio and the synergistic electronic effects between copper

and gold make these bimetallic nanoparticles excellent catalysts. They have shown high

efficiency in the catalytic degradation of organic pollutants, such as the reduction of 4-

nitrophenol to 4-aminophenol, a model reaction for evaluating catalytic performance. This

catalytic activity is crucial for developing novel drug delivery systems where the nanoparticle

can act as both a carrier and a catalyst for prodrug activation, as well as for the degradation of

harmful environmental pollutants.

Conclusion
The green synthesis of copper-gold bimetallic nanoparticles using plant extracts like Euphorbia

tirucalli latex presents a promising, sustainable, and cost-effective approach for producing

advanced nanomaterials. These nanoparticles exhibit significant potential in drug development,

particularly as anticancer agents and catalysts. The detailed protocols and data provided in this

document are intended to serve as a valuable resource for researchers and scientists working

in the fields of nanotechnology, materials science, and pharmaceutical development. Further

research is encouraged to explore the full therapeutic and catalytic potential of these novel

bimetallic nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Green Synthesis of Copper-Gold Nanoparticles:
Application Notes and Protocols for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15485371#green-synthesis-of-copper-
gold-nanoparticles-using-plant-extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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